Cas no 71750-45-3 (Phenol, butyldinitro-,ammonium salt (9CI))
71750-45-3 structure
Product Name:Phenol, butyldinitro-,ammonium salt (9CI)
CAS No:71750-45-3
MF:C10H15N3O5
MW:257.243202447891
CID:569862
PubChem ID:138401749
Update Time:2025-04-19
Phenol, butyldinitro-,ammonium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenol, butyldinitro-,ammonium salt (9CI)
- ammonium butyldinitrophenolate
- azanium,4-butyl-2,3-dinitrophenolate
- ammonium 2-butyl-3,4-dinitrophenolate
- 4-Butyl-2,3-dinitrophenol--ammonia (1/1)
- DTXSID30992383
- 71750-45-3
-
- Inchi: 1S/C10H12N2O5.H3N/c1-2-3-4-7-5-6-8(13)10(12(16)17)9(7)11(14)15;/h5-6,13H,2-4H2,1H3;1H3
- InChI Key: MWNQUIQHHIGXNF-UHFFFAOYSA-N
- SMILES: OC1C=CC(=C(C=1[N+](=O)[O-])[N+](=O)[O-])CCCC.N
Computed Properties
- Exact Mass: 257.10125
- Monoisotopic Mass: 257.10117059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 285
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 145.84
Phenol, butyldinitro-,ammonium salt (9CI) Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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